Welcome to the BenchChem Online Store!
molecular formula C7H14N2OS B8806573 3-[2-(Methylsulfanyl)ethyl]piperazin-2-one CAS No. 78551-63-0

3-[2-(Methylsulfanyl)ethyl]piperazin-2-one

Cat. No. B8806573
M. Wt: 174.27 g/mol
InChI Key: VSTQWXQBBKXFFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US04534897

Procedure details

Trifluoroacetic acid (30 ml.) is added at 0° to a stirred solution of 4-t-butoxycarbonyl-3-[2-(methylthio)ethyl]piperazinone (XVII, Example 43, 2.6 g., 0.0095 mole) in diethyl sulfide (20 ml.). After 1 hour the solvents are removed and the residual oil is partitioned between chloroform (300 ml.) and 5N sodium hydrochloride solution (10 ml.). The chloroform is washed with water (2×10 ml.) and the chloroform is removed under reduced pressure. The residual oil is chromatographed on silica gel eluted with methanol:chloroform (1:9), the appropriate fractions are pooled and concentrated to give a solid which upon recrystallization from ethyl acetate:SSB gives the title compound, m.p. 68°-70°.
Quantity
30 mL
Type
reactant
Reaction Step One
Name
4-t-butoxycarbonyl-3-[2-(methylthio)ethyl]piperazinone
Quantity
2.6 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
FC(F)(F)C(O)=O.C(OC([N:15]1[CH2:20][CH2:19][NH:18][C:17](=[O:21])[CH:16]1[CH2:22][CH2:23][S:24][CH3:25])=O)(C)(C)C>C(SCC)C>[CH3:25][S:24][CH2:23][CH2:22][CH:16]1[NH:15][CH2:20][CH2:19][NH:18][C:17]1=[O:21]

Inputs

Step One
Name
Quantity
30 mL
Type
reactant
Smiles
FC(C(=O)O)(F)F
Name
4-t-butoxycarbonyl-3-[2-(methylthio)ethyl]piperazinone
Quantity
2.6 g
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N1C(C(NCC1)=O)CCSC
Name
Quantity
20 mL
Type
solvent
Smiles
C(C)SCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After 1 hour the solvents are removed
Duration
1 h
CUSTOM
Type
CUSTOM
Details
the residual oil is partitioned between chloroform (300 ml.) and 5N sodium hydrochloride solution (10 ml.)
WASH
Type
WASH
Details
The chloroform is washed with water (2×10 ml.)
CUSTOM
Type
CUSTOM
Details
the chloroform is removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residual oil is chromatographed on silica gel
WASH
Type
WASH
Details
eluted with methanol:chloroform (1:9)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
to give a solid which
CUSTOM
Type
CUSTOM
Details
upon recrystallization from ethyl acetate

Outcomes

Product
Name
Type
product
Smiles
CSCCC1C(NCCN1)=O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
© Copyright 2024 BenchChem. All Rights Reserved.